Calcium--strontium (1/1)

• CAS No.: 64759-32-6
• Molecular Formula: CaSr
• Molecular Weight: 127.70 g/mol
• IUPAC Name: calcium;strontium
• InChI: InChI=1S/Ca.Sr
• InChI Key: VAWSWDPVUFTPQO-UHFFFAOYSA-N
• Canonical SMILES: [Ca].[Sr]

Description

Calcium-strontium (1/1) is a compound consisting of equal parts calcium and strontium Both elements belong to the alkaline earth metals group in the periodic table and share similar chemical properties Calcium is the fifth most abundant element in the Earth’s crust, while strontium is less common but still widely distributed

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium-strontium (1/1) can be synthesized through various methods. One common approach is the mechanochemical method, which involves ball-milling a mixture of calcium and strontium compounds in the presence of water. The starting materials typically include calcium hydrogen phosphate dihydrate (CaHPO₄·2H₂O), calcium carbonate (CaCO₃), strontium hydrogen phosphate (SrHPO₄), and strontium hydroxide octahydrate (Sr(OH)₂·8H₂O). The mixture is milled in a zirconia pot for 24 hours at room temperature, resulting in the formation of a calcium-strontium apatite precursor .

Industrial Production Methods

Industrial production of calcium-strontium (1/1) often involves the electrolytic reduction of their molten chlorides. This process requires high temperatures and specialized equipment to ensure the efficient reduction of calcium and strontium ions to their metallic forms .

Chemical Reactions Analysis

Types of Reactions

Calcium-strontium (1/1) undergoes various chemical reactions, including oxidation, reduction, and substitution. Both calcium and strontium react with water to form their respective hydroxides and hydrogen gas. The general reaction can be represented as: [ M(s) + 2H₂O(l) \rightarrow M(OH)₂(aq) + H₂(g) ] where ( M ) represents calcium or strontium .

Common Reagents and Conditions

Common reagents used in reactions with calcium-strontium (1/1) include water, acids, and bases. The reactions typically occur under standard laboratory conditions, with temperatures ranging from room temperature to elevated temperatures depending on the desired reaction.

Major Products Formed

The major products formed from reactions involving calcium-strontium (1/1) include calcium hydroxide, strontium hydroxide, and hydrogen gas. These products are commonly used in various industrial and laboratory applications .

Scientific Research Applications

Calcium-strontium (1/1) has numerous scientific research applications across various fields:

Biology: Strontium is often used as a tracer for calcium in biological and clinical research due to their similar chemical properties.

Medicine: Strontium compounds, such as strontium ranelate, are used in the treatment of osteoporosis.

Industry: Calcium-strontium (1/1) is used in the production of various materials, including ceramics and glass, due to its unique properties and ability to enhance the mechanical strength of these materials.

Mechanism of Action

The mechanism of action of calcium-strontium (1/1) involves the interaction of calcium and strontium ions with various molecular targets and pathways. For example, strontium ranelate stimulates calcium-sensing receptors, leading to the differentiation of pre-osteoblasts into osteoblasts, which increases bone formation . Additionally, calcium and strontium ions can replace each other in certain physiological processes, such as muscle contraction and blood clotting, due to their similar chemical properties .

Comparison with Similar Compounds

Calcium-strontium (1/1) can be compared to other alkaline earth metal compounds, such as:

Magnesium-calcium (1/1): Similar to calcium-strontium (1/1), this compound consists of equal parts magnesium and calcium. It shares similar chemical properties but has different applications due to the unique properties of magnesium.

Barium-calcium (1/1): This compound consists of equal parts barium and calcium. Barium has different chemical properties compared to strontium, resulting in different applications and reactivity.

Strontium-barium (1/1): This compound consists of equal parts strontium and barium. .